Cas no 1284112-64-6 (1-Cbz-3-(cyclopropylamino)piperidine)

• Product Name: 1-Cbz-3-(cyclopropylamino)piperidine
• CAS No: 1284112-64-6
• MF: C₁₆H₂₂N₂O₂
• MW: 274.358084201813
• MDL: MFCD16496430
• CID: 2083792
• PubChem ID: 66569252
• Update Time: 2025-11-01

1-Cbz-3-(cyclopropylamino)piperidine Chemical and Physical Properties

Names and Identifiers

• 1-Cbz-3-(cyclopropylamino)piperidine
• benzyl3-(cyclopropylamino)piperidine-1-carboxylate
• SY025667
• SB48807
• (S)-Benzyl 3-(cyclopropylamino)piperidine-1-carboxylate
• benzyl 3-(cyclopropylamino)piperidine-1-carboxylate
• 1284112-64-6
• AKOS026670881
• CS-0361210
• DB-250375
• AC3658
• 3-Cyclopropylamino-piperidine-1-carboxylic acid benzyl ester
• MFCD16496430
• SB50324

• MDL： MFCD16496430
• Inchi： 1S/C16H22N2O2/c19-16(20-12-13-5-2-1-3-6-13)18-10-4-7-15(11-18)17-14-8-9-14/h1-3,5-6,14-15,17H,4,7-12H2
• InChI Key： ZXXFGEDOFVJCCX-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1CCCC(C1)NC1CC1)=O

Computed Properties

• Exact Mass: 274.168127949Da
• Monoisotopic Mass: 274.168127949Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 41.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on 1-Cbz-3-(cyclopropylamino)piperidine

Comprehensive Guide to 1-Cbz-3-(cyclopropylamino)piperidine (CAS No. 1284112-64-6): Properties, Applications, and Market Insights

1-Cbz-3-(cyclopropylamino)piperidine (CAS No. 1284112-64-6) is a specialized piperidine derivative widely used in pharmaceutical research and organic synthesis. This compound features a carbobenzyloxy (Cbz) protecting group and a cyclopropylamino moiety, making it a valuable intermediate for drug discovery. Researchers and manufacturers frequently seek high-purity 1-Cbz-3-(cyclopropylamino)piperidine for its role in developing bioactive molecules, particularly in central nervous system (CNS) drug development.

The growing demand for 1-Cbz-3-(cyclopropylamino)piperidine suppliers reflects its importance in modern medicinal chemistry. With the rise of AI-driven drug discovery and computational chemistry, this compound has gained attention for its potential in designing novel GPCR-targeting therapeutics. Many researchers search for "1-Cbz-3-(cyclopropylamino)piperidine synthesis" or "CAS 1284112-64-6 applications" as the pharmaceutical industry explores new treatments for neurological disorders.

From a chemical perspective, 1-Cbz-3-(cyclopropylamino)piperidine offers unique structural features that enable diverse modifications. The Cbz-protected amine provides stability during synthetic processes, while the cyclopropyl group enhances metabolic stability in potential drug candidates. These characteristics make it particularly valuable for developing CNS-penetrant compounds, a hot topic in current neuropharmaceutical research.

The market for 1-Cbz-3-(cyclopropylamino)piperidine has expanded significantly due to increased interest in small molecule therapeutics. Pharmaceutical companies often inquire about "bulk 1-Cbz-3-(cyclopropylamino)piperidine" or "custom synthesis of CAS 1284112-64-6" as they scale up their drug development programs. The compound's versatility in creating bioisosteric replacements and scaffold hopping strategies contributes to its popularity among medicinal chemists.

Quality control is paramount when working with 1-Cbz-3-(cyclopropylamino)piperidine. Analytical methods such as HPLC purity testing and NMR characterization are essential for ensuring the compound meets research-grade standards. Many research papers discussing "piperidine derivatives in drug design" reference this compound's utility, particularly in creating molecules with improved blood-brain barrier penetration.

Recent advances in green chemistry have also impacted the synthesis of 1-Cbz-3-(cyclopropylamino)piperidine. Researchers are exploring more sustainable routes to produce this intermediate, aligning with the pharmaceutical industry's push toward environmentally friendly synthesis. This development responds to frequent searches for "eco-friendly preparation of 1-Cbz-3-(cyclopropylamino)piperidine" and "green chemistry approaches to CAS 1284112-64-6".

The storage and handling of 1-Cbz-3-(cyclopropylamino)piperidine require standard laboratory precautions. While not classified as hazardous under normal conditions, proper chemical storage guidelines should be followed to maintain the compound's stability. Many safety data sheets emphasize the importance of appropriate personal protective equipment when working with this material in laboratory settings.

Looking toward future applications, 1-Cbz-3-(cyclopropylamino)piperidine continues to show promise in fragment-based drug discovery. Its modular structure allows for efficient structure-activity relationship (SAR) studies, particularly in programs targeting neurological receptors. The compound's relevance persists as evidenced by increasing publications mentioning "piperidine scaffolds in modern drug design" and "versatile intermediates for CNS drugs".

For researchers considering 1-Cbz-3-(cyclopropylamino)piperidine for their projects, several commercial sources offer this compound with varying levels of purity. Common inquiries include "where to buy 1-Cbz-3-(cyclopropylamino)piperidine" and "CAS 1284112-64-6 price comparison". It's advisable to verify certificates of analysis and consider custom synthesis options for specific research needs.

The intellectual property landscape surrounding 1-Cbz-3-(cyclopropylamino)piperidine continues to evolve, with several patents incorporating this scaffold. Recent filings demonstrate its utility in developing next-generation therapeutics, particularly for conditions requiring targeted neuromodulation. This trend aligns with growing interest in "piperidine-based patent compounds" and "novel CNS drug scaffolds" within the pharmaceutical industry.